2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole

• IUPAC Name: 2-[[4-(4-fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole
• InChI: InChI=1S/C20H22FN3O/c1-23-19-5-3-2-4-18(19)22-20(23)14-24-12-10-17(11-13-24)25-16-8-6-15(21)7-9-16/h2-9,17H,10-14H2,1H3
• InChI Key: SHPOSBCVYSKJLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCC(CC3)OC4=CC=C(C=C4)F
• Molecular Formula: C20H22FN3O
• Molecular Weight: 339.4 g/mol

Description

2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as FMPD and has a molecular formula of C22H24FN3O. In

Mechanism of Action

The mechanism of action of 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole involves its ability to selectively bind to dopamine D3 receptors. This binding leads to the inhibition of dopamine signaling in the brain, which can have various effects depending on the specific application. For example, in the treatment of addiction, the inhibition of dopamine signaling can reduce the rewarding effects of drugs of abuse and decrease the likelihood of relapse.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole are dependent on the specific application. In general, this compound has been shown to have a high affinity for dopamine D3 receptors and a low affinity for other dopamine receptors. This selectivity allows for the specific targeting of dopamine D3 receptors and can lead to a reduction in dopamine signaling in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole in lab experiments include its high selectivity for dopamine D3 receptors, its potential use as a radioligand for imaging dopamine D3 receptors, and its potential use in the treatment of addiction, schizophrenia, and Parkinson's disease. The limitations of using FMPD in lab experiments include its potential toxicity and the limited availability of this compound.

Future Directions

There are several future directions for research on 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole. These include the development of new synthetic methods for this compound, the exploration of its potential use as a radioligand for imaging dopamine D3 receptors, and the investigation of its potential use in the treatment of addiction, schizophrenia, and Parkinson's disease. Additionally, further research is needed to understand the full range of biochemical and physiological effects of FMPD and its potential toxicity.
In conclusion, 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole is a chemical compound that has significant potential for use in various fields such as neuroscience, pharmacology, and medicinal chemistry. Its high selectivity for dopamine D3 receptors and potential use as a radioligand make it a promising compound for future research. However, further investigation is needed to understand its full range of effects and potential limitations.

Synthesis Methods

The synthesis method for 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole involves the reaction of 4-(4-Fluorophenoxy)piperidine with 2-(chloromethyl)-1-methylbenzimidazole in the presence of a base. The reaction is carried out in a solvent such as DMF or DMSO at a high temperature. The resulting product is then purified using column chromatography to obtain a pure form of 2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole.

Scientific Research Applications

2-[[4-(4-Fluorophenoxy)piperidin-1-yl]methyl]-1-methylbenzimidazole has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. This compound is known to act as a selective dopamine D3 receptor antagonist and has been studied for its potential use in the treatment of addiction, schizophrenia, and Parkinson's disease. Additionally, FMPD has been studied for its potential use as a radioligand for imaging dopamine D3 receptors in the brain.